Fonofos
Overview
Description
Fonofos is an organothiophosphate insecticide primarily used on corn . It is highly toxic and listed as an extremely hazardous substance . It is a light-yellow liquid with a pungent mercaptan-like odor .
Synthesis Analysis
Fonofos is an organophosphate used as a soil insecticide against insect pests on a variety of agricultural crops, vegetables, and fruits . The synthesis of Fonofos involves complex chemical reactions .Molecular Structure Analysis
Fonofos has a molecular formula of C10H15OPS2 . It has a molecular weight of 246.329 Da . The structure of Fonofos can be viewed in 2D or 3D models .Chemical Reactions Analysis
Organothiophosphates, such as Fonofos, are susceptible to the formation of highly toxic and flammable phosphine gas in the presence of strong reducing agents such as hydrides . Partial oxidation by oxidizing agents may result in the release of toxic phosphorus oxides .Physical And Chemical Properties Analysis
Fonofos is a light-yellow liquid with an aromatic odor . It is very slightly soluble in water . When heated to decomposition, it can emit highly toxic fumes of phosphorus oxides .Scientific Research Applications
Wireworm Control in Potatoes : Fonofos has been studied for its effectiveness in controlling wireworms in potato cultivation. Different application methods, such as broadcast, band-over, furrow, and sidedress, have been investigated for their efficacy (Scott & Carpenter, 1976).
Cancer Risk in Agricultural Workers : A significant study explored the link between Fonofos exposure and cancer incidence among pesticide applicators, finding associations with leukemia and prostate cancer in specific genetic contexts (Mahajan et al., 2006).
Degradation in Soil : Research has investigated how Fonofos degrades in soil, particularly in relation to microbial activity. This includes studies on the specificity of enhanced microbial degradation of various organophosphorus insecticides (Racke & Coats, 1988).
Wildlife Toxicology : Studies have examined the effects of Fonofos on wildlife, such as its impact on birds like pigeons. This research includes the investigation of food avoidance behavior and risk of acute poisoning from Fonofos-treated seeds (Pascual et al., 1999).
Spectroscopic Analysis : Fonofos has been analyzed using surface-enhanced Raman spectroscopy on silver and gold nanoparticles, demonstrating potential applications in detecting Fonofos residues (Vongsvivut et al., 2010).
Impact on Wetland Ecosystems : The potential impact of Fonofos on northern prairie wetlands was evaluated using aquatic microcosms, revealing risks to aquatic invertebrates and plants (Johnson, 1986).
Metabolism in Plants : A study identified Fonofos metabolites in various plants such as lettuce and wheat, highlighting its metabolic pathways in crops (Onisko et al., 2002).
Soil Enzyme Activity : The effect of Fonofos on soil dehydrogenase activity was investigated, revealing an inhibitory effect on enzymatic activity in various soil types (Stępniewska et al., 2007).
Secondary Poisoning Risks : Fonofos was found to poison raptors and waterfowl months after application, indicating risks of primary and secondary poisoning in wildlife (Elliott et al., 2008).
Degradation in Agricultural Fields : Enhanced degradation of Fonofos in soil from Kansas fields was studied, particularly in relation to the control of corn rootworm (Wilde, 1990).
Safety And Hazards
Future Directions
Future research should focus on developing sustainable and efficient methodologies for the precise analysis of stereoisomers in complex matrices, particularly in sewage water . This will help in ensuring water quality and addressing the potential risks posed by Fonofos to ecosystems and human health .
properties
IUPAC Name |
ethoxy-ethyl-phenylsulfanyl-sulfanylidene-λ5-phosphane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15OPS2/c1-3-11-12(13,4-2)14-10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVGLBTYUCJYMND-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=S)(CC)SC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15OPS2 | |
Record name | FONOFOS | |
Source | CAMEO Chemicals | |
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Record name | FONOFOS | |
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DSSTOX Substance ID |
DTXSID2024113 | |
Record name | Fonofos | |
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Molecular Weight |
246.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Fonofos is a light-yellow liquid with a pungent mercaptan-like odor. Used primarily as an insecticide for corn. (EPA, 1998), Light-yellow liquid with an aromatic odor. [insecticide]; [NIOSH], CLEAR COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR., Light-yellow liquid with an aromatic odor., Light-yellow liquid with an aromatic odor. [insecticide] | |
Record name | FONOFOS | |
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Boiling Point |
266 °F at 0.1 mmHg (EPA, 1998), 130 °C @ 0.1 mm Hg, at 0.013kPa: 130 °C, 266 °F at 0.1 mmHg | |
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Flash Point |
greater than 201 °F (NIOSH, 2023), >200 °F, 93 °C, 94 °C c.c., >201 °F | |
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Solubility |
0.001 % (NIOSH, 2023), Miscible with ... acetone, ethanol, kerosene, methyl isobutyl ketone, xylene., Miscible with organic solvents., In water, 15.7 mg/l @ 20 °C, Solubility in water: none, 0.001% | |
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Record name | Fonofos | |
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Density |
1.16 at 77 °F (EPA, 1998) - Denser than water; will sink, 1.16 @ 25 °C/25 °C, Relative density (water = 1): 1.16, 1.15 | |
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Vapor Pressure |
0.00021 mmHg at 77 °F (EPA, 1998), 0.0002 [mmHg], 45 mPa (3.38X10-4 mm Hg) @ 25 °C, Vapor pressure, Pa at 25 °C: 0.03, 0.0002 mmHg at 77 °F, (77 °F): 0.0002 mmHg | |
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Mechanism of Action |
Organophosphates poison insects and mammals primarily by phosphorylation of the acetylcholinesterase enzyme at nerve endings. ... At sufficient dosage, loss of enzyme function allows accumulation of acetylcholine (the impulse- transmitter substance) at cholinergic neuroeffector junctions (muscarinic effects, and at skeletal myoneural junctions and in autonomic ganglia (nicotinic effects). Organophosphates also impair nerve impulse transmission in the brain ... . /Organophosphate pesticides/ | |
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Product Name |
Fonofos | |
Color/Form |
Light yellow liquid, Clear colorless liquid | |
CAS RN |
944-22-9 | |
Record name | FONOFOS | |
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URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P4VT8081QO | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | FONOFOS | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1717 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | FONOFOS | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0708 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | FONOFOS | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/749 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Record name | Phosphonodithioic acid, ethyl-, O-ethyl S-phenyl ester | |
Source | The National Institute for Occupational Safety and Health (NIOSH) | |
URL | https://www.cdc.gov/niosh-rtecs/TA5ACA30.html | |
Description | The NIOSH Pocket Guide to Chemical Hazards (NPG) provides general industrial hygiene information for workers, employers, and occupational health professionals. It contains safety information and hazard data related to chemical substances or mixtures. | |
Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Melting Point |
30 °C | |
Record name | FONOFOS | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0708 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Retrosynthesis Analysis
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Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.